Cas no 2228722-40-3 (1H-indol-5-yl sulfamate)

• Product Name: 1H-indol-5-yl sulfamate
• CAS No: 2228722-40-3
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 6241652
• PubChem ID: 57130231
• Update Time: 2025-07-20

1H-indol-5-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1H-indol-5-yl sulfamate
• EN300-1989277
• 2228722-40-3

• Inchi： 1S/C8H8N2O3S/c9-14(11,12)13-7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H2,9,11,12)
• InChI Key： CXMRTCYLMXSBLU-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-indol-5-yl sulfamate

Comprehensive Overview of 1H-indol-5-yl sulfamate (CAS No. 2228722-40-3): Properties, Applications, and Research Insights

The compound 1H-indol-5-yl sulfamate (CAS No. 2228722-40-3) is a sulfamoylated indole derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure, this compound serves as a versatile intermediate for synthesizing bioactive molecules. The sulfamate functional group, in particular, enhances its potential for modulating enzymatic activity, making it a subject of interest in drug discovery and development.

Recent trends in scientific literature highlight the growing demand for indole-based sulfamates, driven by their applications in targeting neurological and metabolic disorders. Researchers are increasingly exploring 1H-indol-5-yl sulfamate as a precursor for designing inhibitors of carbonic anhydrases and other metalloenzymes. Its structural flexibility allows for modifications that improve binding affinity and selectivity, addressing key challenges in precision medicine.

From an industrial perspective, CAS No. 2228722-40-3 is valued for its stability and solubility in organic solvents, facilitating scalable synthesis. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), meeting stringent standards for preclinical studies. These qualities align with the pharmaceutical industry’s focus on high-performance intermediates, a topic frequently searched in AI-driven drug development forums.

Environmental and safety profiles of 1H-indol-5-yl sulfamate are also under scrutiny, reflecting broader societal concerns about sustainable chemistry. Green synthesis methods, including catalytic sulfamoylation, are being optimized to reduce waste—a response to the rising popularity of searches like "eco-friendly sulfamate production." Such advancements position this compound as a candidate for green chemistry initiatives.

In summary, 1H-indol-5-yl sulfamate exemplifies the intersection of innovation and practicality in modern chemistry. Its dual role as a research tool and therapeutic scaffold underscores its relevance, while evolving synthesis methods address both efficacy and sustainability—key priorities for today’s scientific community.